molecular formula C13H7F3O B8618418 4-(3,4,5-Trifluorophenyl)benzaldehyde

4-(3,4,5-Trifluorophenyl)benzaldehyde

Cat. No.: B8618418
M. Wt: 236.19 g/mol
InChI Key: BINQVQJAXHANGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3,4,5-Trifluorophenyl)benzaldehyde is a useful research compound. Its molecular formula is C13H7F3O and its molecular weight is 236.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H7F3O

Molecular Weight

236.19 g/mol

IUPAC Name

4-(3,4,5-trifluorophenyl)benzaldehyde

InChI

InChI=1S/C13H7F3O/c14-11-5-10(6-12(15)13(11)16)9-3-1-8(7-17)2-4-9/h1-7H

InChI Key

BINQVQJAXHANGB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C=O)C2=CC(=C(C(=C2)F)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a nitrogen atmosphere, a solution prepared by mixing 15.00 g of 3,4,5-trifluorobromobenzene, 0.25 g of tetrakis-triphenylphosphine palladium, 30 mL of an aqueous potassium carbonate solution (2 mol/L), and 75 mL of THF was heated to 60° C., and 10.71 g of 4-formylphenylboric acid was added to the solution over 20 minutes. After the resultant mixture was stirred at 60° C. for 3 hours, the mixture was allowed to cool, and an organic layer was separated by adding hexane. The organic layer was washed with saturated brine and dried by adding sodium sulfate, and then the solvent was distilled off under reduced pressure. As a result of purification by silica gel column chromatography, 14.77 g of 4-(3,4,5-trifluorophenyl)benzaldehyde was yielded.
Quantity
15 g
Type
reactant
Reaction Step One
[Compound]
Name
tetrakis-triphenylphosphine palladium
Quantity
0.25 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Name
Quantity
75 mL
Type
solvent
Reaction Step One
Name
4-formylphenylboric acid
Quantity
10.71 g
Type
reactant
Reaction Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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